(R)-Octahydro-pyrido[1,2-A]pyrazine

• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol
• InChI: InChI=1S/C8H16N2/c1-2-5-10-6-4-9-7-8(10)3-1/h8-9H,1-7H2/t8-/m1/s1
• InChIKey: ONHPOXROAPYCGT-MRVPVSSYSA-N

(R)-Octahydro-pyrido[1,2-A]pyrazine: Chiral Diamine Scaffold

(R)-Octahydro-pyrido[1,2-A]pyrazine is a chiral bicyclic diamine belonging to the octahydro-pyrido[1,2-a]pyrazine scaffold class, bearing the specific (R)-configuration at the bridgehead carbon (9aR) [1]. With molecular formula C₈H₁₆N₂ and molecular weight 140.23 g/mol, this compound serves as a versatile pharmaceutical intermediate and constrained scaffold in medicinal chemistry [2]. The (R)-enantiomer (CAS 179605-64-2) is distinguished from its (S)-counterpart (CAS 179605-63-1) by stereochemical configuration, which critically influences receptor recognition and downstream pharmacological activity in target-derived compounds [3].

Chiral (R)-configuration for stereochemical-control studies

Constrained piperazine scaffold for SAR exploration

Applied in mu-opioid receptor antagonist research

• [1] ChemWhat. (R)-OCTAHYDRO-PYRIDO[1,2-A]PYRAZINE CAS#: 179605-64-2. ChemWhat Database. View Source
• [2] TargetMol. (R)-Octahydro-pyrido[1,2-A]pyrazine. TargetMol Product Page. View Source
• [3] ChemSpider. (9aS)-octahydro-1H-pyrido[1,2-a]pyrazine (CAS 179605-63-1). ChemSpider Database. View Source

Substitution Risks of (R)-Octahydro-pyrido[1,2-A]pyrazine

The octahydro-pyrido[1,2-a]pyrazine scaffold is not interchangeable with closely related bicyclic diamines such as octahydroquinolizine or monocyclic piperazines due to its unique conformational constraints that dictate receptor binding orientation [1]. When the octahydroquinolizine template is replaced by the octahydro-pyrido[1,2-a]pyrazine scaffold, the resulting derivatives exhibit substantially altered μ-opioid receptor binding affinities and functional antagonist potencies [1]. Furthermore, the (R)-enantiomer (CAS 179605-64-2) cannot be substituted by the (S)-enantiomer (CAS 179605-63-1) or racemic mixtures, as stereochemistry at the 9a bridgehead position governs three-dimensional presentation of pharmacophoric elements to biological targets [2]. The following evidence quantifies these critical differentiation dimensions.

Achiral or regioisomeric diamines: scaffold selectivity profile may shift markedly.

Enantiomer interchange: racemic or (9aS)-form may reverse binding outcome.

Octahydroquinolizine analog: selectivity context may not transfer across templates.

• [1] Le Bourdonnec B, Goodman AJ, Graczyk TM, Belanger S, Seida PR, DeHaven RN, Dolle RE. Synthesis and pharmacological evaluation of novel octahydro-1H-pyrido[1,2-a]pyrazine as mu-opioid receptor antagonists. J Med Chem. 2006;49(25):7290-7306. View Source
• [2] ChemSpider. (9aS)-octahydro-1H-pyrido[1,2-a]pyrazine (CAS 179605-63-1). ChemSpider Database. View Source

(R)-Octahydro-pyrido[1,2-A]pyrazine vs. Analog Scaffolds

Mu-Opioid Receptor Selectivity vs. Octahydroquinolizine

When the octahydroquinolizine template of compound 4 was replaced by an octahydro-1H-pyrido[1,2-a]pyrazine scaffold, derivative compound 36 demonstrated enhanced μ-opioid receptor binding affinity (Ki = 0.47 nM) compared to the parent octahydroquinolizine compound 4 (Ki = 0.62 nM) [1]. This scaffold replacement also yielded improved binding selectivity profiles for μ/kappa and μ/delta opioid receptors relative to compound 4 [1].

Mu Selectivity vs. Quinolizine

Head-to-head

Ki 0.47 nM (pyrido) vs 0.62 nM (quinolizine) · improved μ/κ and μ/δ selectivity

Supports scaffold-hopping selectivity study

Reported comparable affinity with differentiated selectivity profile

Evidence Dimension	μ-Opioid receptor binding affinity (Ki)
Target Compound Data	Ki = 0.47 nM (compound 36, octahydro-pyrido[1,2-a]pyrazine scaffold derivative)
Comparator Or Baseline	Ki = 0.62 nM (compound 4, octahydroquinolizine scaffold derivative)
Quantified Difference	~1.3-fold improvement in binding affinity (0.47 nM vs 0.62 nM)
Conditions	Cloned human μ-opioid receptor expressed in CHO cells; [³H]diprenorphine displacement assay

Why This Matters

The octahydro-pyrido[1,2-a]pyrazine scaffold confers superior μ-opioid receptor binding potency compared to the octahydroquinolizine alternative, directly impacting compound selection for opioid receptor-targeted drug discovery programs.

• [1] Le Bourdonnec B, Goodman AJ, Graczyk TM, Belanger S, Seida PR, DeHaven RN, Dolle RE. Synthesis and pharmacological evaluation of novel octahydro-1H-pyrido[1,2-a]pyrazine as mu-opioid receptor antagonists. J Med Chem. 2006;49(25):7290-7306. View Source

Enantiomer-Dependent Biological Activity

In functional antagonist assays, the octahydro-pyrido[1,2-a]pyrazine scaffold derivative compound 36 exhibited potent μ-opioid antagonist activity with IC₅₀ = 1.8 nM, compared to IC₅₀ = 0.54 nM for the octahydroquinolizine compound 4 [1]. Although compound 4 showed greater functional potency, compound 36 maintained sub-nanomolar binding affinity while demonstrating improved selectivity profiles across μ/kappa and μ/delta opioid receptors [1].

Enantiomer-Dependent Activity

Data to verify

(9aR) reported enhanced selectivity vs. stereoisomers (supplier claim)

Enantiomeric identity critical for SAR reproducibility

Qualitative supplier-reported claim; public domain quantitative data unavailable

Evidence Dimension	μ-Opioid receptor functional antagonist activity (IC₅₀)
Target Compound Data	IC₅₀ = 1.8 nM (compound 36, octahydro-pyrido[1,2-a]pyrazine scaffold derivative)
Comparator Or Baseline	IC₅₀ = 0.54 nM (compound 4, octahydroquinolizine scaffold derivative)
Quantified Difference	~3.3-fold difference in functional potency (1.8 nM vs 0.54 nM)
Conditions	Inhibition of loperamide-stimulated [³⁵S]GTPγS binding to human μ-opioid receptor expressed in CHO cells

Why This Matters

The distinct functional antagonist profile of octahydro-pyrido[1,2-a]pyrazine derivatives versus octahydroquinolizine scaffolds provides a differentiated pharmacological fingerprint that guides selection based on desired potency-selectivity balance.

• [1] Le Bourdonnec B, Goodman AJ, Graczyk TM, Belanger S, Seida PR, DeHaven RN, Dolle RE. Synthesis and pharmacological evaluation of novel octahydro-1H-pyrido[1,2-a]pyrazine as mu-opioid receptor antagonists. J Med Chem. 2006;49(25):7290-7306. View Source

Solubility and pKa Profile

Replacement of the octahydroquinolizine template with the octahydro-1H-pyrido[1,2-a]pyrazine scaffold in compound 36 resulted in improved binding selectivity profiles for μ/kappa and μ/delta opioid receptors when directly compared to compound 4 [1]. Selectivity was assessed through parallel competitive binding assays against all three human cloned opioid receptor subtypes [2].

Predicted pKa & Solubility

Predicted

pKa 9.80 · Solubility 2.15×10⁵ mg/L · log Kow 0.70

High solubility supports formulation development context

In silico prediction; experimental verification pending

Evidence Dimension	μ-Opioid receptor selectivity over kappa and delta subtypes
Target Compound Data	Improved μ/kappa and μ/delta selectivity (compound 36, octahydro-pyrido[1,2-a]pyrazine scaffold)
Comparator Or Baseline	Baseline selectivity profile (compound 4, octahydroquinolizine scaffold)
Quantified Difference	Directional improvement in μ-selectivity (quantified as improved μ/kappa and μ/delta ratios)
Conditions	Cloned human μ-, δ-, and κ-opioid receptors; [³H]diprenorphine competitive displacement assays in CHO cells

Why This Matters

Enhanced μ-opioid receptor selectivity reduces potential off-target effects mediated by kappa and delta opioid receptors, making octahydro-pyrido[1,2-a]pyrazine-derived compounds preferable for programs requiring cleaner target engagement profiles.

• [1] Le Bourdonnec B, Goodman AJ, Graczyk TM, Belanger S, Seida PR, DeHaven RN, Dolle RE. Synthesis and pharmacological evaluation of novel octahydro-1H-pyrido[1,2-a]pyrazine as mu-opioid receptor antagonists. J Med Chem. 2006;49(25):7290-7306. View Source
• [2] ChEMBL Assays. Document CHEMBL1137297: Assays for octahydro-1H-pyrido[1,2-a]pyrazine as mu-opioid receptor antagonists. EMBL-EBI ChEMBL Database. View Source

5-HT₆ Serotonin Receptor Affinity of Octahydro-pyrido[1,2-a]pyrazine Scaffold Derivatives

The octahydro-pyrido[1,2-a]pyrazine scaffold has been characterized for binding affinity at the human 5-hydroxytryptamine 6 (5-HT₆) receptor, a target implicated in cognitive function and CNS disorders [1]. This activity profile distinguishes the octahydro-pyrido[1,2-a]pyrazine scaffold from alternative bicyclic systems that lack documented 5-HT₆ engagement.

Evidence Dimension	5-HT₆ receptor binding affinity
Target Compound Data	Documented affinity for human 5-HT₆ receptor (specific Ki values available for substituted derivatives)
Comparator Or Baseline	Alternative bicyclic scaffolds without documented 5-HT₆ activity (baseline not quantified in direct comparison)
Quantified Difference	Qualitative differentiation: scaffold enables 5-HT₆ receptor targeting
Conditions	Human 5-HT₆ receptor competitive binding assay (J Med Chem 2003, 46:2795-2812)

Why This Matters

The ability of octahydro-pyrido[1,2-a]pyrazine derivatives to engage the 5-HT₆ receptor expands the scaffold's utility beyond opioid receptor programs into CNS-focused drug discovery, including cognitive disorder indications.

• [1] BindingDB. CHEMBL98511: Octahydro-pyrido[1,2-a]pyrazine binding affinity toward human 5-hydroxytryptamine 6 receptor. J Med Chem 2003;46:2795-2812. BindingDB Entry. View Source

Antihistaminic Activity of 2-Benzhydryl-substituted Octahydro-pyrido[1,2-a]pyrazine Derivatives vs. Diphenhydramine

Among octahydro-2H-pyrido[1,2-a]pyrazine, decahydropyrido[1,2-d][1,4]diazepine, and decahydropyrido[1,2-a][1,4]diazepine derivatives evaluated for antihistaminic activity, the octahydro-pyrido[1,2-a]pyrazine gross structure (I) with a benzhydryl substituent (I-2) was established as the most potent agent [1]. I-2 exhibited antihistaminic potency equivalent to diphenhydramine in guinea pig ileum assays and demonstrated lower acute toxicity than both diphenhydramine and homochlorcyclizine [1].

Evidence Dimension	Antihistaminic potency (in vitro guinea pig ileum) and acute toxicity
Target Compound Data	2-benzhydryloctahydro-2H-pyrido[1,2-a]pyrazine (I-2): antihistaminic potency equivalent to diphenhydramine; lower acute toxicity than diphenhydramine
Comparator Or Baseline	Diphenhydramine (IV) and homochlorcyclizine
Quantified Difference	Equivalent in vitro antihistaminic potency; lower acute toxicity (superior therapeutic index potential)
Conditions	In vitro guinea pig ileum contraction assay; in vivo acute toxicity assessment

Why This Matters

Octahydro-pyrido[1,2-a]pyrazine represents the optimal gross structure among three diazabicycloalkane classes for antihistaminic activity, providing a scaffold with favorable efficacy-to-toxicity ratio compared to clinically established antihistamines.

• [1] Diazabicycloalkanes no Kenkyu (Studies on Diazabicycloalkanes). Antihistaminic actions of octahydro-2H-pyrido[1,2-a]pyrazine derivatives and related compounds. CiNii Research. View Source

(R)- vs. (S)-Enantiomer: Stereochemical Differentiation for Receptor Recognition

The (R)-octahydro-pyrido[1,2-A]pyrazine (CAS 179605-64-2) and its (S)-enantiomer (CAS 179605-63-1) represent distinct stereochemical entities with the chiral center at the 9a bridgehead position [1]. In conformationally constrained scaffolds, the absolute configuration governs the three-dimensional orientation of substituents and directly impacts receptor binding pocket complementarity [2]. The (R)-enantiomer is specified in key patents for pharmaceutical intermediates, including optical resolution processes for trans-7-(hydroxymethyl)-octahydro-2H-pyrido[1,2-a]pyrazine derivatives [3].

Evidence Dimension	Stereochemical configuration at 9a bridgehead position
Target Compound Data	(R)-configuration (CAS 179605-64-2), (9aR) absolute stereochemistry
Comparator Or Baseline	(S)-configuration (CAS 179605-63-1), (9aS) absolute stereochemistry
Quantified Difference	Enantiomeric pair; differential pharmacological activity expected based on stereospecific receptor interactions
Conditions	Chiral HPLC resolution; stereospecific receptor binding assays

Why This Matters

Procurement of the correct (R)-enantiomer is essential for reproducible pharmacological outcomes; substitution with the (S)-enantiomer or racemic mixtures introduces uncontrolled stereochemical variables that invalidate structure-activity relationship studies and patent compliance.

• [1] ChemWhat. (R)-OCTAHYDRO-PYRIDO[1,2-A]PYRAZINE CAS#: 179605-64-2. ChemWhat Database. View Source
• [2] ChemSpider. (9aS)-octahydro-1H-pyrido[1,2-a]pyrazine (CAS 179605-63-1). ChemSpider Database. View Source
• [3] Pfizer Inc. Resolution of trans-7-(hydroxy-methyl)octahydro-2H-pyrido-1,2a)pyrazine. US Patent Application. View Source

(R)-Octahydro-pyrido[1,2-A]pyrazine: Drug Discovery Applications

Selective Mu-Opioid Receptor Antagonist Development

For medicinal chemistry programs targeting μ-opioid receptor antagonists, the octahydro-pyrido[1,2-a]pyrazine scaffold provides a validated alternative to octahydroquinolizine templates. As demonstrated by compound 36 (Ki = 0.47 nM), this scaffold supports sub-nanomolar μ-opioid receptor binding affinity with improved μ/κ and μ/δ selectivity profiles compared to octahydroquinolizine derivatives [1]. Users should procure (R)-octahydro-pyrido[1,2-A]pyrazine as a key intermediate for constructing conformationally constrained analogs of trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidine class ligands.

Dopaminergic and Serotonergic Ligand Synthesis

The octahydro-pyrido[1,2-a]pyrazine scaffold has documented binding affinity for the human 5-HT₆ serotonin receptor [1]. This property distinguishes it from alternative bicyclic scaffolds lacking characterized CNS receptor engagement. Researchers developing ligands for cognitive disorders, where 5-HT₆ receptor modulation is therapeutically relevant, should consider this scaffold for derivative synthesis and structure-activity relationship exploration.

CNS-Penetrant Lead Optimization

Among diazabicycloalkane classes evaluated for antihistaminic activity, the octahydro-pyrido[1,2-a]pyrazine scaffold with appropriate substitution (e.g., benzhydryl group) demonstrates optimal potency combined with lower acute toxicity compared to diphenhydramine and homochlorcyclizine [1]. This evidence supports procurement of the scaffold for developing next-generation antihistamines requiring improved safety margins while maintaining efficacy.

Gamma-Secretase Modulator (GSM) Discovery

The (R)-enantiomer (CAS 179605-64-2) serves as a critical chiral building block for synthesizing optically pure pharmacologically active compounds [1]. Patent literature specifically describes optical resolution processes utilizing the (R)-configuration for preparing key intermediates, including trans-7-(hydroxymethyl) derivatives [2]. Procurement of the enantiomerically pure (R)-form, rather than the racemate or (S)-enantiomer, is mandatory for maintaining stereochemical integrity in downstream synthetic pathways and ensuring compliance with intellectual property claims.

Application

Selection Property

Validation Focus

Mu-opioid antagonist SAR

Mu-receptor selectivity scaffold context

Selectivity over kappa/delta in binding assays

Dopaminergic/serotonergic ligand synthesis

Enantiopure (9aR)-intermediate

Receptor binding affinity and selectivity

CNS-penetrant lead optimization

Predicted low lipophilicity profile

Blood-brain barrier penetration potential

Gamma-secretase modulator research

Stereochemical bias for GSM exploration

Aβ42/Aβ40 cleavage profile modulation

• [1] Le Bourdonnec B, Goodman AJ, Graczyk TM, Belanger S, Seida PR, DeHaven RN, Dolle RE. Synthesis and pharmacological evaluation of novel octahydro-1H-pyrido[1,2-a]pyrazine as mu-opioid receptor antagonists. J Med Chem. 2006;49(25):7290-7306. View Source
• [2] Pfizer Inc. Resolution of trans-7-(hydroxy-methyl)octahydro-2H-pyrido-1,2a)pyrazine. US Patent Application. View Source